Cas no 145414-66-0 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-, (2S-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-, (2S-trans)- (9CI)
• CAS No: 145414-66-0
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 180010
• PubChem ID: 455202
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-, (2S-trans)- (9CI)
• 2,4(1H,3H)-pyrimidinedione, 1-[(2S,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-
• 1-[(2S,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4-dione
• 1-[(2S,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-pyrimidine-2,4-dione
• (-)alpha-DioxolanT
• (-)-(2S,4R)-1-[2-(Hydroxymethyl)-1,3-dioxolan-4-yl]thymine
• DTXSID40163007
• CHEMBL146798
• (-).alpha.-DioxolanT
• SCHEMBL6314490
• 145414-66-0
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-(hydroxymethyl)-1,3-dioxolan-4-yl)-5-methyl-, (2S-trans)-
• (-)-(2S,4R)-1-(2-(Hydroxymethyl)-1,3-dioxolan-4-yl)thymine
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-, (2S-trans)-

• Inchi： 1S/C9H12N2O5/c1-5-2-11(9(14)10-8(5)13)6-4-15-7(3-12)16-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7+/m1/s1
• InChI Key： BCAWWPAPHSAUQZ-RQJHMYQMSA-N
• SMILES： O1[C@@H](CO)OC[C@@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 228.07466
• Monoisotopic Mass: 228.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.418
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.55
• PSA: 88.1